Acetic acid, [3-(2,4-dimethyl-5-oxazolylcarbonyl)-5-benzofuryl] ester

• Molecular Formula: C16H13NO5
• Molecular Weight: 299.28 g/mol
• IUPAC Name: [3-(2,4-dimethyl-1,3-oxazole-5-carbonyl)-1-benzofuran-5-yl] acetate
• InChI: InChI=1S/C16H13NO5/c1-8-16(21-9(2)17-8)15(19)13-7-20-14-5-4-11(6-12(13)14)22-10(3)18/h4-7H,1-3H3
• InChI Key: OYAIXLRTDFECFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=N1)C)C(=O)C2=COC3=C2C=C(C=C3)OC(=O)C

Description

Acetic acid, [3-(2,4-dimethyl-5-oxazolylcarbonyl)-5-benzofuryl] ester is a complex organic compound that features a unique structure combining acetic acid, oxazole, and benzofuran moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of acetic acid, [3-(2,4-dimethyl-5-oxazolylcarbonyl)-5-benzofuryl] ester typically involves multi-step organic reactions. One common method includes the esterification of acetic acid with a benzofuran derivative, followed by the introduction of the oxazole ring through cyclization reactions. The reaction conditions often require the use of catalysts, such as sulfuric acid or p-toluenesulfonic acid, and may involve heating under reflux to achieve the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as distillation, crystallization, and chromatography are employed to ensure the compound’s purity.

Chemical Reactions Analysis

Types of Reactions

Acetic acid, [3-(2,4-dimethyl-5-oxazolylcarbonyl)-5-benzofuryl] ester can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: The compound can participate in nucleophilic substitution reactions, where the ester group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Reagents like sodium hydroxide (NaOH) or other nucleophiles can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

Acetic acid, [3-(2,4-dimethyl-5-oxazolylcarbonyl)-5-benzofuryl] ester has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound may be studied for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Research may explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It can be used in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of acetic acid, [3-(2,4-dimethyl-5-oxazolylcarbonyl)-5-benzofuryl] ester involves its interaction with specific molecular targets and pathways. The ester group can undergo hydrolysis to release acetic acid, which may then participate in various biochemical processes. The oxazole and benzofuran moieties may interact with enzymes or receptors, modulating their activity and leading to specific biological effects.

Comparison with Similar Compounds

Similar Compounds

• Acetic acid, 2-(3,5-dimethoxyphenyl)-, methyl ester
• Acetic acid, 3,4-dimethyl-phenyl ester
• Indole-3-acetic acid

Uniqueness

Acetic acid, [3-(2,4-dimethyl-5-oxazolylcarbonyl)-5-benzofuryl] ester is unique due to its combination of acetic acid, oxazole, and benzofuran structures. This unique combination imparts specific chemical and biological properties that distinguish it from other similar compounds. For example, the presence of the oxazole ring may enhance its stability and reactivity compared to other esters.